Cas no 916766-83-1 (3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole)

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole structure

916766-83-1 structure

Product Name:3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole

CAS No:916766-83-1

MF:C₁₁H₁₁ClN₂

MW:206.671441316605

MDL:MFCD09702351

CID:802987

PubChem ID:24229472

Update Time:2024-10-26

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole,3-[4-(chloromethyl)phenyl]-1-methyl-
- 3-[4-(chloromethyl)phenyl]-1-methyl-1H-pyrazole
- 3-[4-(chloromethyl)phenyl]-1-methylpyrazole
- 3-(4-(chloromethyl)phenyl)-1-methyl-1H-pyrazole
- AK327338
- YLJMPTWMRVXTQQ-UHFFFAOYSA-N
- KM3052
- SBB093766
- FCH1327290
- OR12394
- AX8083394
- Y4693
- 3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole (ACI)
- SB39909
- AKOS027327914
- TQR0773
- SCHEMBL14122703
- F11716
- CS-0055099
- C11H11ClN2
- J-511472
- 3-(4-Chloromethyl-phenyl)-1-methyl-1H-pyrazole
- 916766-83-1
- MFCD09702351
- DS-11954
- DTXSID90640191
- DB-010770
- 3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole
- MDL： MFCD09702351
- Inchi： 1S/C11H11ClN2/c1-14-7-6-11(13-14)10-4-2-9(8-12)3-5-10/h2-7H,8H2,1H3
- InChI Key： YLJMPTWMRVXTQQ-UHFFFAOYSA-N
- SMILES： ClCC1C=CC(C2C=CN(C)N=2)=CC=1

Computed Properties

Exact Mass: 206.06100
Monoisotopic Mass: 206.0610761g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.8
XLogP3: 2.3

Experimental Properties

Density: 1.17
Melting Point: 78 °C
Boiling Point: 343.3°C at 760 mmHg
Flash Point: 161.4°C
Refractive Index: 1.589
PSA: 17.82000
LogP: 2.82590
Sensitiveness: Lachrymatory

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Security Information

Hazard Statement： Corrosive/Lachrymatory
Hazardous Material Identification：

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Pricemore >>

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Chemenu	CM255758-5g	3-(4-(Chloromethyl)phenyl)-1-methyl-1H-pyrazole	916766-83-1	95+%	5g	$97	2021-08-04
Chemenu	CM255758-10g	3-(4-(Chloromethyl)phenyl)-1-methyl-1H-pyrazole	916766-83-1	95+%	10g	$193	2021-08-04
Apollo Scientific	OR12394-1g	3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole	916766-83-1	97%	1g	£55.00	2023-09-02
Apollo Scientific	OR12394-5g	3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole	916766-83-1	97%	5g	£117.00	2025-02-19
Apollo Scientific	OR12394-10g	3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole	916766-83-1	97%	10g	£142.00	2023-09-02
abcr	AB222789-5 g	3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole, 95%; .	916766-83-1	95%	5g	€188.20	2023-02-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C893068-10g	3-(4-(Chloromethyl)phenyl)-1-methyl-1H-pyrazole	916766-83-1	97%	10g	710.10	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BP926-5g	3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole	916766-83-1	97%	5g	668CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BP926-200mg	3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole	916766-83-1	97%	200mg	71.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BP926-1g	3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole	916766-83-1	97%	1g	197.0CNY	2021-07-10

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Production Method

Production Method 1

179055-20-0

916766-83-1

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 1 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

: Synthesis and Pharmacological Evaluation of Heterocyclic Carboxamides: Positive Allosteric Modulators of the M1 Muscarinic Acetylcholine Receptor with Weak Agonist Activity and Diverse Modulatory Profiles

Dallagnol, Juliana C. C.; et al, Journal of Medicinal Chemistry, 2018, 61(7), 2875-2894

Production Method 2

873-75-6

1020174-04-2

916766-83-1

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 6 h, reflux
2.1 Reagents: Thionyl chloride Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 1 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

: Synthesis and Pharmacological Evaluation of Heterocyclic Carboxamides: Positive Allosteric Modulators of the M1 Muscarinic Acetylcholine Receptor with Weak Agonist Activity and Diverse Modulatory Profiles

Dallagnol, Juliana C. C.; et al, Journal of Medicinal Chemistry, 2018, 61(7), 2875-2894

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Raw materials

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Preparation Products

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole (916766-83-1)

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Cas no 916766-83-1 (3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole)

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Security Information

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Pricemore >>

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Production Method

Production Method 1

Production Method 2

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Raw materials

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Preparation Products

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Related Literature

916766-83-1 (3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole) Related Products